Cas no 1806850-01-0 (4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol
• CAS No: 1806850-01-0
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4880852
• Update Time: 2025-05-20

4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol

• Inchi： 1S/C7H6F3NO2/c8-5-1-3(7(9)10)6(13)4(2-12)11-5/h1,7,12-13H,2H2
• InChI Key： YNKIXQWPYYRDDA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CO)C=1O)F)F

Computed Properties

• Exact Mass: 193.03506292 g/mol
• Monoisotopic Mass: 193.03506292 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 193.12
• XLogP3: 1.3
• Topological Polar Surface Area: 53.4

Additional information on 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol

4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol: A Comprehensive Overview

The compound 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol, with the CAS number 1806850-01-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structural features, which include a pyridine ring substituted with fluorine atoms and hydroxyl groups, as well as a difluoromethyl group at the 4-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol in drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders and neurodegenerative diseases. Researchers have found that this compound exhibits promising bioactivity due to its ability to modulate key enzymes involved in lipid metabolism and neuronal protection. For instance, a 2023 study published in Nature Communications demonstrated that this compound can inhibit the activity of acetyl-CoA carboxylase (ACC), a critical enzyme in fatty acid synthesis, thereby offering potential benefits for treating obesity and related metabolic syndromes.

In addition to its therapeutic potential, 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol has also been explored for its role in advanced materials science applications. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). A recent investigation conducted by researchers at Stanford University revealed that incorporating this compound into polymer blends significantly enhances their electrical conductivity and stability under ambient conditions. This finding opens new avenues for its application in flexible electronics and energy-efficient devices.

The synthesis of 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by selective fluorination and hydroxylation. One of the most efficient methods reported in the literature involves the use of electrophilic fluorination techniques to introduce fluorine atoms at specific positions on the pyridine ring. This approach not only ensures high yields but also allows for precise control over the substitution pattern, which is crucial for achieving the desired biological and chemical properties.

From an environmental perspective, 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol has been studied for its biodegradability and toxicity profiles. Initial assessments indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term environmental impact and to develop strategies for minimizing any potential ecological risks.

In conclusion, 4-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-2-methanol represents a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its promising bioactivity and electronic properties, positions it as a key player in future advancements in drug development, materials science, and environmental technology. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.